Cas no 2227748-41-4 ((1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol
• CAS No: 2227748-41-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6183142
• PubChem ID: 96358927
• Update Time: 2025-06-14

(1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol
• EN300-1735464
• 2227748-41-4

• Inchi： 1S/C12H15NO/c1-8-12(9(2)14)10-6-4-5-7-11(10)13(8)3/h4-7,9,14H,1-3H3/t9-/m0/s1
• InChI Key： VCIZJNZKKPBYIM-VIFPVBQESA-N
• SMILES： O[C@@H](C)C1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Additional information on (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol

Comprehensive Overview of (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol (CAS No. 2227748-41-4): Properties, Applications, and Industry Insights

The compound (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol, identified by its CAS No. 2227748-41-4, is a chiral indole derivative gaining attention in pharmaceutical and organic synthesis research. This optically active alcohol features a 1,2-dimethylindole core, a structural motif prevalent in bioactive molecules. Its stereospecific (1S)-configuration makes it particularly valuable for asymmetric synthesis and drug development, where enantiopurity often dictates biological activity.

Recent studies highlight the growing demand for chiral building blocks like (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol in API (Active Pharmaceutical Ingredient) manufacturing. The indole scaffold is ubiquitous in nature, appearing in neurotransmitters (e.g., serotonin) and alkaloids, driving interest in its synthetic analogs. Researchers are exploring this compound's potential as an intermediate for selective serotonin reuptake inhibitors (SSRIs) and GPCR (G-Protein Coupled Receptor) modulators, aligning with trending searches for "next-generation antidepressants" and "precision medicine."

Synthetic accessibility remains a key focus, with CAS No. 2227748-41-4 being produced via asymmetric reduction of corresponding ketones or enzymatic resolution. Green chemistry principles are increasingly applied, responding to searches for "sustainable chiral synthesis" and "biocatalysis in drug manufacturing." The compound's logP value (estimated 2.8-3.2) and hydrogen bond donor/acceptor count make it a subject in "Lipinski's Rule of Five" discussions for drug-likeness.

Analytical characterization of (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods address common queries about "chiral purity verification" and "structural elucidation techniques." The compound's stability under various pH conditions is being studied, correlating with industry needs for "forced degradation studies" and "ICH stability guidelines."

Beyond pharmaceuticals, this compound shows promise in material science, particularly in designing chiral liquid crystals for display technologies—a hot topic in "advanced optical materials." Its indole-ethanol structure also sparks interest in flavor & fragrance applications, given indole's natural occurrence in jasmine and orange blossoms.

Regulatory aspects of CAS No. 2227748-41-4 follow REACH and GMP standards, with safety data sheets emphasizing proper handling despite its non-hazardous classification. This aligns with frequent searches for "chemical compliance documentation" and "safe laboratory practices."

The market for such specialty chemicals is projected to grow at 6.8% CAGR (2023-2030), driven by demand for enantiomerically pure compounds. Suppliers are increasingly listing (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol in catalogs, responding to procurement queries like "high-purity chiral indoles" and "custom synthesis services."

Ongoing research explores structure-activity relationships (SAR) of indole derivatives, with CAS No. 2227748-41-4 serving as a model compound. Computational chemistry approaches, including molecular docking studies, are being applied—topics frequently searched alongside "AI in drug discovery."

In conclusion, (1S)-1-(1,2-dimethyl-1H-indol-3-yl)ethan-1-ol represents a versatile chiral intermediate at the intersection of multiple scientific disciplines. Its value proposition lies in the indole scaffold's biochemical relevance and the (1S)-alcohol's synthetic utility, making CAS No. 2227748-41-4 a compound of enduring interest in both academic and industrial settings.